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Compound of Interest

Compound Name: Pregnenolone sulfate sodium salt

Cat. No.: B1679074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and protocols for the safe handling

and use of pregnenolone sulfate sodium salt in a laboratory setting. Adherence to these

guidelines is crucial for ensuring personnel safety and maintaining the integrity of experimental

results.

Safety and Handling Precautions
Pregnenolone sulfate sodium salt is a neuroactive steroid. While some suppliers do not

classify it as a hazardous substance under the Globally Harmonized System (GHS), others

consider it hazardous according to OSHA 29 CFR 1910.1200 due to its classification as a

synthetic corticosteroid[1][2][3][4][5][6]. Corticosteroids can cause alterations in metabolism

and affect various organs with prolonged exposure[1][3]. Therefore, it is prudent to handle this

compound with care, treating it as a potentially potent pharmacological agent.

1.1 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential chemical

exposure[7]. The following PPE is required when handling pregnenolone sulfate sodium salt:

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[7] For prolonged or frequently repeated contact, it is recommended to use a glove

with a protection class of 5 or higher (breakthrough time > 240 minutes).[3][7] If you have a
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latex allergy, nitrile gloves are a suitable alternative.[3] Double gloving should be considered.

[3]

Eye and Face Protection: Safety glasses with side shields or goggles should be worn to

protect against splashes and airborne particles.[7] A face shield should be worn in addition to

goggles when there is a high risk of splashing.[7]

Body Protection: A laboratory coat is required to provide a barrier against spills and

contamination.[7] For handling larger quantities, a disposable lab coat or coverall with low

permeability is recommended.[7]

Respiratory Protection: An N95 respirator or higher is recommended when handling the

powder form of the compound outside of a certified chemical fume hood to prevent the

inhalation of particulates.[7]

Foot Protection: Closed-toe shoes must be worn to protect feet from spills and falling

objects.[7]

1.2 General Handling and Hygiene

Avoid all personal contact, including inhalation and contact with skin and eyes.[1][8]

Use in a well-ventilated area.[1] A certified chemical fume hood is recommended for

preparing solutions.[8]

Do not eat, drink, or smoke when handling the material.[1][8]

Wash hands thoroughly with soap and water after handling.[1][8]

Work clothes should be laundered separately from other clothing.[1][8]

1.3 Storage

Store in original containers, tightly sealed.[1][9]

Keep in a cool, dry, and well-ventilated area.[1][9]

Store away from incompatible materials such as strong oxidizing agents.[1][3][4][8]
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Recommended storage temperature is -20°C for long-term stability (≥4 years).[9][10] For

solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[9]

1.4 Spill and Emergency Procedures

Minor Spills:

Clean up spills immediately.[1][8]

Avoid breathing dust and contact with skin and eyes.[1][8]

Wear appropriate PPE (gloves, safety glasses, dust respirator).[1][8]

Use dry clean-up procedures and avoid generating dust.[1][8] You can dampen the

material with water to prevent dusting before sweeping.[1]

Vacuum or sweep up the material and place it in a sealed container for disposal.[1][8]

Major Spills:

Alert emergency responders and inform them of the location and nature of the hazard.[1]

[8]

Fire:

Use water spray, foam, dry chemical powder, or carbon dioxide as extinguishing media.[8]

Wear self-contained breathing apparatus and protective clothing.[8]

Combustion may produce carbon monoxide, carbon dioxide, and sulfur oxides.[8]

1.5 First Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with

fingers. Promptly call a physician.[8][11]

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and call a physician.[8][11]
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Inhalation: Immediately move to fresh air. If breathing is difficult, give cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth resuscitation.[8][11]

Ingestion: Wash out mouth with water; do NOT induce vomiting. Call a physician.[8][11]

1.6 Disposal

Dispose of unused solid pregnenolone sulfate in a designated hazardous chemical waste

container.[8]

Contaminated materials such as gloves and weigh boats should be placed in a sealed bag

and disposed of as hazardous chemical waste.[8]

Do not discharge liquid waste into the sewer or waterways.[1][8] Collect liquid waste in a

designated, compatible, and properly labeled waste container.[8]

All waste must be handled in accordance with local, state, and federal regulations.[1][8]

Quantitative Data Summary
Parameter Value Reference

Chemical Formula C₂₁H₃₁NaO₅S [9][10][11][12]

Molecular Weight 418.52 g/mol [9][10][11][12]

Appearance White crystalline solid [1][10][13]

Occupational Exposure Limit

(CEL TWA)
0.02 mg/m³ [1][3]

Storage Temperature -20°C [9][10]

Solubility in Ethanol ~2 mg/mL [10][13]

Solubility in DMSO and DMF ~30 mg/mL [10][13]

Solubility in 1:1 DMSO:PBS

(pH 7.2)
~0.5 mg/mL [10][13]
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3.1 Protocol for Preparation of Stock Solutions

Pregnenolone sulfate sodium salt is soluble in organic solvents such as DMSO and ethanol.

[10][13] Aqueous solutions are not recommended for storage for more than one day.[13]

Materials:

Pregnenolone sulfate sodium salt powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile tips

Procedure:

Under a chemical fume hood, weigh the desired amount of pregnenolone sulfate sodium
salt powder using a calibrated analytical balance.

Transfer the powder to a sterile microcentrifuge tube or vial.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a

50 mM stock solution, add the corresponding volume of DMSO).[12]

Vortex or gently agitate the solution until the powder is completely dissolved. Purging with an

inert gas before capping can improve stability.[13]

Label the stock solution with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C or -80°C as recommended for the desired storage duration.

[9]

3.2 Protocol for In Vitro Cell Culture Assay (Calcium Imaging)
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This protocol is adapted from a study investigating the effects of pregnenolone sulfate on

intracellular calcium levels in cultured hippocampal neurons and HEK293 cells.[14]

Materials:

Cultured cells (e.g., hippocampal neurons or HEK293 cells expressing NMDA receptors)

Pregnenolone sulfate sodium salt stock solution (in DMSO)

Fura-2 AM (calcium indicator dye)

Pluronic F-127

Extracellular solution (ECS) (in mM: 160 NaCl, 2.5 KCl, 10 HEPES, 10 glucose, 2 CaCl₂, pH

7.3)

Microscope equipped for ratiometric calcium imaging

Procedure:

Cell Preparation: Culture cells on coverslips suitable for microscopy.

Dye Loading:

Prepare a loading solution of 5 µM Fura-2 AM with 0.02% Pluronic F-127 in ECS.

Incubate the cells in the loading solution for 30-60 minutes at 37°C in the dark.

After incubation, wash the cells three times with ECS to remove excess dye and allow for

de-esterification of the Fura-2 AM for approximately 20 minutes.

Experimental Setup:

Place the coverslip with the loaded cells in a perfusion chamber on the microscope stage.

Continuously perfuse the cells with ECS.

Data Acquisition:
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Excite the Fura-2 dye at 340 nm and 380 nm and record the emission at 510 nm.

Establish a baseline reading of intracellular calcium levels.

Prepare the desired final concentration of pregnenolone sulfate by diluting the stock

solution in ECS. Ensure the final DMSO concentration is consistent across all conditions

and ideally below 0.1%.[14]

Apply the pregnenolone sulfate solution to the cells via the perfusion system.

Record the changes in the Fura-2 fluorescence ratio (F340/F380) to measure changes in

intracellular calcium concentration.

Data Analysis:

Analyze the change in the fluorescence ratio over time to determine the effect of

pregnenolone sulfate on intracellular calcium levels.

Signaling Pathways and Experimental Workflow
Diagrams
The following diagrams illustrate the known signaling pathways of pregnenolone sulfate and a

general workflow for its handling in the laboratory.
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Pregnenolone Sulfate Signaling Pathways
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Caption: Signaling pathways of pregnenolone sulfate.
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Experimental Workflow
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Caption: General workflow for handling pregnenolone sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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